(5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)acetic acid

Specification

• CAS No.: 371136-36-6
• Molecular Formula: C10H10N2O3S
• Molecular Weight: 238.27g/mol
• IUPAC Name: 2-(5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-3-yl)acetic acid
• Standard InChI: InChI=1S/C10H10N2O3S/c1-5-6(2)16-9-8(5)10(15)12(4-11-9)3-7(13)14/h4H,3H2,1-2H3,(H,13,14)
• Standard InChI Key: NBUKSDVQXRNITA-UHFFFAOYSA-N
• SMILES: CC1=C(SC2=C1C(=O)N(C=N2)CC(=O)O)C
• Canonical SMILES: CC1=C(SC2=C1C(=O)N(C=N2)CC(=O)O)C

Introduction

(5,6-Dimethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)acetic acid is a compound that belongs to the class of thienopyrimidines, which are known for their diverse pharmacological activities. Despite the extensive research on thienopyrimidine derivatives, specific information on this particular compound is limited. This article aims to provide a comprehensive overview based on available data and related research findings.

Synthesis and Preparation

The synthesis of thienopyrimidine derivatives often involves multi-step reactions starting from commercially available precursors. While specific synthesis details for (5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)acetic acid are not available, related compounds are typically prepared through condensation reactions or cyclization processes.

Biological Activity and Potential Applications

Thienopyrimidine derivatives have been explored for various biological activities, including anti-inflammatory, antioxidant, and antimicrobial effects. Although specific studies on (5,6-dimethyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)acetic acid are lacking, related compounds have shown promising results in these areas.

Biological Activity	Potential Applications
Anti-inflammatory	Treatment of inflammatory diseases
Antioxidant	Protection against oxidative stress
Antimicrobial	Infection treatment and prevention